alpha-Isopropyl-3-methoxyphenylacetonitrile
Overview
Description
Compounds like alpha-Isopropyl-3-methoxyphenylacetonitrile typically belong to the class of organic compounds known as nitriles. Nitriles are compounds containing a cyano functional group (-C≡N). They are often used as intermediates in the synthesis of other organic compounds .
Synthesis Analysis
The synthesis of nitriles often involves the reaction of a suitable organic compound with a cyanide ion (CN-) in a process known as cyanation . The exact method can vary depending on the starting materials and the desired product.Molecular Structure Analysis
The molecular structure of a compound like alpha-Isopropyl-3-methoxyphenylacetonitrile would likely include a benzene ring (from the phenyl group), a nitrile group (-C≡N), a methoxy group (-OCH3), and an isopropyl group (-(CH3)2CH) .Chemical Reactions Analysis
Nitriles can undergo a variety of chemical reactions, including hydrolysis, reduction, and addition reactions . The exact reactions would depend on the other functional groups present in the molecule.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like alpha-Isopropyl-3-methoxyphenylacetonitrile would depend on its exact molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals .Scientific Research Applications
Synthesis of New Immunogens
alpha-Isopropyl-3-methoxyphenylacetonitrile: is used in the synthesis of new immunogens for homovanillic acid . This application is crucial in developing diagnostic tools and vaccines that target specific antigens within the body.
Development of Melatoninergic Compounds
Researchers utilize this compound to create β,β′-cyclobisalkylated melatoninergic phenylalkylamides . These compounds have potential therapeutic applications in treating sleep disorders and managing circadian rhythm disruptions.
Antispasmodic Agents
The compound serves as a precursor for α-sec-butyl-3-methoxyphenylacetonitrile , an antispasmodic agent . This application is significant in the development of medications that relieve spasms of the muscles, particularly in the gastrointestinal tract.
Analytical Chemistry
In analytical chemistry, alpha-Isopropyl-3-methoxyphenylacetonitrile can be used as a standard or reference compound due to its well-defined properties such as boiling point, refractive index, and molecular weight .
Organic Synthesis
This chemical serves as an intermediate in organic synthesis processes. Its structure is beneficial for constructing complex organic molecules, which can be applied in various fields of chemical research .
Material Science
In material science, the compound’s properties can be harnessed to modify the surface characteristics of materials or to synthesize new polymeric materials with specific functionalities .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[3-(2-methylpropoxy)phenyl]acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO/c1-10(2)9-14-12-5-3-4-11(8-12)6-7-13/h3-5,8,10H,6,9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APCKDAHALFKKJL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=CC=CC(=C1)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(2-Methylpropoxy)phenyl]acetonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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